Cas no 20595-45-3 (2,4-Dichlorocinnamic acid)

• Product Name: 2,4-Dichlorocinnamic acid
• CAS No: 20595-45-3
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• MDL: MFCD00004373
• CID: 88198
• PubChem ID: 87569009
• Update Time: 2025-06-14

2,4-Dichlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,4-Dichlorophenyl)acrylic acid
• trans-2,4-Dichlorocinnamic Acid
• (2E)-3-(2,4-Dichlorophenyl)acrylic acid
• 2',4'-dichloro cinnamic acid
• 2,4-Dichloro-trans-cinnamic acid
• 2,4-tert-Dichlorocinnamic acid
• RARECHEM BK HW 0011
• trans-2,4-Dichlorociamic acid
• trans-2,4-dichloro-cinnamic acid
• 2,4-DICHLOROCINNAMIC ACID
• 2-Propenoic acid, 3-(2,4-dichlorophenyl)-
• Cinnamic acid, 2,4-dichloro-
• 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, (2E)-
• 3-(2,4-Dichlorophenyl)-2-propenoic acid
• 2,4-Dichlorocinnamicacid
• (2E)-3-(2,4-dichlorophenyl)prop-2-enoic acid
• 3-(2,4-dichlorophenyl)prop-2-enoic acid
• 2,4-Dichlorocinnamic acid, trans-
• 3-(2,4-Dichlorophenyl)-2-propenoic acid, (E)-
• WLN: QV1U1R BG DG
• 2 pound not4-Dichlorocinnamic acid
• (e)-2,4-dichlorocinnamic acid
• NSC2076
• Z57264044
• MFCD00004373
• NSC-52174
• NCGC00339167-01
• UNII-C09KK5D2T2
• SCHEMBL165227
• AKOS000263420
• HMS1732E09
• UNII-80I2S2M8GW
• (E)-3-(2,4-DICHLORO-PHENYL)-ACRYLIC ACID
• trans-3-(2,4-Dichlorophenyl)-2-propenoic acid
• (~{e})-3-(2,4-Dichlorophenyl)prop-2-Enoic Acid
• 80I2S2M8GW
• 5OO
• Cinnamic acid, 2,4-dichloro-, (E)-
• NSC 2076
• AI3-16649
• (E)-3-(2,4-dichlorophenyl)prop-2-enoic acid
• 2-Propenoic acid,4-dichlorophenyl)-, (E)-
• Q-102056
• 2,4-Dichlorocinnamic acid, (E)-
• 3-(2,4-dichlorophenyl)acrylic acid
• EN300-367268
• 20595-45-3
• HSDB 2811
• 2-Propenoic acid, 3-(2,4-dichlorophenyl)-, (E)-
• CS-W021513
• trans-2,4-Dichlorocinnamic acid, 98%
• D2588
• InChI=1/C9H6Cl2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2
• (2E)-3-(2,4-Dichlorophenyl)-2-propenoic acid
• trans-2,4-DichlorocinnamicAcid
• EINECS 214-860-1
• Cinnamic acid,4-dichloro-, (E)-
• NSC52174
• Q27275009
• AS-64871
• BCP21438
• 1201-99-6
• MS-9181
• (E)-3-(2,4-Dichlorophenyl)-2-propenoic acid
• NSC-2076
• D71123
• CK1147
• AKOS025310517
• AB01331292-02
• C09KK5D2T2
• NS00044749
• BBL036325
• AS-871/41837522
• STK397303
• ALBB-011731
• 2,4-Dichlorocinnamic acid

• MDL： MFCD00004373
• Inchi： 1S/C9H6Cl2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： MEBWABJHRAYGFW-DUXPYHPUSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(=O)O)Cl
• BRN： 1369152

Computed Properties

• Exact Mass: 215.97400
• Monoisotopic Mass: 215.974485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 234.0 to 238.0 deg-C
• Boiling Point: 359.4±27.0 °C at 760 mmHg
• Flash Point: 171.2±23.7 °C
• PSA: 37.30000
• LogP: 3.09120
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,4-Dichlorocinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• RTECS：GD8575000
• HazardClass：IRRITANT
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,4-Dichlorocinnamic acid

Recent Advances in the Study of 2,4-Dichlorocinnamic Acid (CAS: 20595-45-3) in Chemical Biology and Pharmaceutical Research

2,4-Dichlorocinnamic acid (CAS: 20595-45-3) is a chlorinated derivative of cinnamic acid that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its distinct molecular structure featuring two chlorine atoms at the 2 and 4 positions of the phenyl ring, has been explored for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The increasing interest in 2,4-dichlorocinnamic acid is driven by its versatility as a building block in synthetic chemistry and its role as a promising scaffold for drug development.

Recent studies have focused on elucidating the mechanistic pathways through which 2,4-dichlorocinnamic acid exerts its biological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain bacterial strains by disrupting cell membrane integrity. The study employed molecular docking simulations and in vitro assays to validate the compound's interaction with key bacterial proteins, providing a foundation for the development of novel antimicrobial agents. These findings are particularly relevant in the context of rising antibiotic resistance, highlighting the potential of 2,4-dichlorocinnamic acid as a lead compound for further optimization.

In addition to its antimicrobial properties, 2,4-dichlorocinnamic acid has shown promise as an anti-inflammatory agent. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammation. These results suggest that 2,4-dichlorocinnamic acid could serve as a valuable tool for investigating inflammatory diseases and developing targeted therapies.

The anticancer potential of 2,4-dichlorocinnamic acid has also been a subject of intense investigation. A 2024 study in European Journal of Pharmacology reported that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of intrinsic apoptotic pathways. The study further identified specific molecular targets, such as Bcl-2 family proteins, that are modulated by 2,4-dichlorocinnamic acid. These insights open new avenues for designing derivatives with enhanced selectivity and efficacy against cancer cells while minimizing off-target effects.

From a synthetic chemistry perspective, 2,4-dichlorocinnamic acid serves as a versatile intermediate for the preparation of more complex molecules. Recent advancements in catalytic methods have enabled efficient functionalization of this compound, allowing researchers to explore its structure-activity relationships in greater detail. For example, a 2023 paper in Organic Letters described a novel palladium-catalyzed coupling reaction that facilitates the introduction of diverse substituents to the cinnamic acid backbone, thereby expanding the chemical space for drug discovery efforts.

Despite these promising developments, challenges remain in translating the preclinical findings of 2,4-dichlorocinnamic acid into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Future research should also explore synergistic effects with existing drugs and investigate the compound's efficacy in animal models of disease. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of 2,4-dichlorocinnamic acid and its derivatives.

In conclusion, 2,4-dichlorocinnamic acid (CAS: 20595-45-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted biological activities, combined with its synthetic versatility, make it a valuable candidate for further investigation. As the scientific community continues to uncover the molecular mechanisms underlying its effects, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs.